Cas no 89419-21-6 (1,3-Propanediol, 2-(9H-purin-9-ylmethoxy)-)

• Product Name: 1,3-Propanediol, 2-(9H-purin-9-ylmethoxy)-
• CAS No: 89419-21-6
• MF: C₉H₁₂N₄O₃
• MW: 224.216581344604
• CID: 601532
• PubChem ID: 67706937
• Update Time: 2025-04-19

1,3-Propanediol, 2-(9H-purin-9-ylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 2-(9H-purin-9-ylmethoxy)-
• 2-(purin-9-ylmethoxy)propane-1,3-diol
• 2-[(9H-Purin-9-yl)methoxy]propane-1,3-diol
• DTXSID50737591
• SCHEMBL8839833
• 89419-21-6

• Inchi： 1S/C9H12N4O3/c14-2-7(3-15)16-6-13-5-12-8-1-10-4-11-9(8)13/h1,4-5,7,14-15H,2-3,6H2
• InChI Key： UYAOZSHSKZKOQI-UHFFFAOYSA-N
• SMILES： O(CN1C=NC2=CN=CN=C12)C(CO)CO

Computed Properties

• Exact Mass: 224.09094026g/mol
• Monoisotopic Mass: 224.09094026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 93.3Ų